Cas no 1060184-54-4 (3-ethyl-6-[(pyridin-3-yl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one)

• Product Name: 3-ethyl-6-[(pyridin-3-yl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• CAS No: 1060184-54-4
• MF: C₁₂H₁₂N₆O
• MW: 256.26328086853
• CID: 6153917
• PubChem ID: 25793464
• Update Time: 2025-06-13

3-ethyl-6-[(pyridin-3-yl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-6-[(pyridin-3-yl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• F5060-0238
• 1060184-54-4
• CCG-305359
• AKOS024494001
• 3-ethyl-6-(pyridin-3-ylmethyl)triazolo[4,5-d]pyrimidin-7-one
• 3-ethyl-6-(pyridin-3-ylmethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• Inchi： 1S/C12H12N6O/c1-2-18-11-10(15-16-18)12(19)17(8-14-11)7-9-4-3-5-13-6-9/h3-6,8H,2,7H2,1H3
• InChI Key： IZXOQSBZROHLKL-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN1CC1C=NC=CC=1)N(CC)N=N2

Computed Properties

• Exact Mass: 256.10725903g/mol
• Monoisotopic Mass: 256.10725903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 76.3Ų

Additional information on 3-ethyl-6-[(pyridin-3-yl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one

Research Brief on 3-ethyl-6-[(pyridin-3-yl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one (CAS: 1060184-54-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of triazolopyrimidinone derivatives as promising scaffolds for drug discovery. Among these, 3-ethyl-6-[(pyridin-3-yl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one (CAS: 1060184-54-4) has emerged as a compound of interest due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

The compound, with the molecular formula C13H12N6O, belongs to the class of triazolopyrimidinones, which are known for their diverse pharmacological properties, including kinase inhibition and anti-inflammatory effects. Recent studies have explored its role as a potent inhibitor of specific kinases involved in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in tumorigenesis.

In terms of synthesis, recent methodologies have optimized the yield and purity of 3-ethyl-6-[(pyridin-3-yl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one. A novel one-pot synthesis approach, reported in Organic Letters (2024), utilizes copper-catalyzed cycloaddition reactions, significantly reducing the number of steps and improving scalability. This advancement is particularly relevant for industrial-scale production and further pharmacological testing.

Biological evaluations have revealed that this compound exhibits low nanomolar inhibitory activity against several cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. Mechanistic studies using X-ray crystallography and molecular docking have elucidated its binding mode within the ATP-binding pocket of target kinases, providing a structural basis for its selectivity and potency. These findings were corroborated by in vivo studies in murine models, where the compound showed significant tumor growth inhibition with minimal toxicity.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 3-ethyl-6-[(pyridin-3-yl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one. Recent pharmacokinetic studies highlighted its moderate bioavailability and rapid metabolism, necessitating further structural modifications or formulation strategies. Researchers are currently exploring prodrug approaches and nanoparticle-based delivery systems to enhance its therapeutic window.

In conclusion, 3-ethyl-6-[(pyridin-3-yl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one represents a promising candidate for targeted cancer therapy. Its unique chemical structure and potent kinase inhibitory activity warrant continued investigation, particularly in combination therapies and personalized medicine approaches. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic indications.